1-{[(2-Nitrophenyl)methyl]amino}propan-2-ol

• Molecular Formula: C10H14N2O3
• Molecular Weight: 210.23 g/mol
• IUPAC Name: 1-[(2-nitrophenyl)methylamino]propan-2-ol
• InChI: InChI=1S/C10H14N2O3/c1-8(13)6-11-7-9-4-2-3-5-10(9)12(14)15/h2-5,8,11,13H,6-7H2,1H3
• InChI Key: XJYJOXIBDHCEMH-UHFFFAOYSA-N
• Canonical SMILES: CC(CNCC1=CC=CC=C1[N+](=O)[O-])O

Description

1-{[(2-Nitrophenyl)methyl]amino}propan-2-ol is a β-amino alcohol derivative featuring a propan-2-ol backbone substituted with a 2-nitrophenylmethylamino group. This compound’s structure combines an electron-withdrawing nitro group at the ortho position of the aromatic ring with an amino alcohol moiety, enabling diverse chemical interactions such as hydrogen bonding, dipole-dipole interactions, and π-stacking. These attributes make it a candidate for applications in medicinal chemistry, catalysis, and materials science .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-{[(2-Nitrophenyl)methyl]amino}propan-2-ol typically involves the reaction of 2-nitrobenzyl chloride with isopropanolamine under controlled conditions. The reaction is usually carried out in the presence of a base such as sodium hydroxide to facilitate the nucleophilic substitution reaction .

Industrial Production Methods

Industrial production methods for this compound are not widely documented, but they likely involve similar synthetic routes with optimization for large-scale production. This may include the use of continuous flow reactors and advanced purification techniques to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

1-{[(2-Nitrophenyl)methyl]amino}propan-2-ol can undergo various chemical reactions, including:

Oxidation: The nitro group can be reduced to an amino group using reducing agents like hydrogen gas in the presence of a catalyst.

Substitution: The hydroxyl group can be substituted with other functional groups using appropriate reagents.

Common Reagents and Conditions

Oxidation: Hydrogen gas with a palladium catalyst.

Substitution: Thionyl chloride for converting the hydroxyl group to a chloride, followed by nucleophilic substitution.

Major Products

Reduction: 1-{[(2-Aminophenyl)methyl]amino}propan-2-ol.

Substitution: Various derivatives depending on the substituent introduced.

Scientific Research Applications

1-{[(2-Nitrophenyl)methyl]amino}propan-2-ol has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Studied for its potential interactions with biological macromolecules.

Medicine: Investigated for its potential pharmacological properties.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-{[(2-Nitrophenyl)methyl]amino}propan-2-ol involves its interaction with specific molecular targets. The nitrophenyl group can participate in various biochemical pathways, potentially affecting enzyme activity and receptor binding. Detailed studies are required to elucidate the exact pathways and molecular targets involved .

Comparison with Similar Compounds

Table 1: Key Structural and Functional Comparisons

Compound Name	Structural Features	Key Differences	Biological/Physicochemical Impact
1-{[(2-Nitrophenyl)methyl]amino}propan-2-ol	- 2-Nitrophenyl group - Amino alcohol backbone	Reference compound	Enhanced hydrogen bonding (due to nitro group); potential enzyme inhibition .
2-{[(3-Nitrophenyl)methyl]amino}propan-1-ol	- 3-Nitrophenyl group - Propan-1-ol backbone	Nitro group position (para vs. ortho)	Reduced steric hindrance; altered receptor binding due to nitro orientation .
1-{[1-(2,5-Difluorophenyl)ethyl]amino}propan-2-ol	- 2,5-Difluorophenyl group - Ethylamino linker	Fluorine substituents vs. nitro group	Increased lipophilicity; potential for improved membrane permeability .
1-{[(3,4-Dimethylphenyl)methyl]amino}propan-2-ol	- 3,4-Dimethylphenyl group	Methyl groups (electron-donating) vs. nitro (electron-withdrawing)	Enhanced aromatic interactions; possible anti-inflammatory activity .
1-{[(2-Chloro-6-fluorophenyl)methyl]amino}-2-methylpropan-2-ol	- Halogenated phenyl group - Branched propanol	Chloro/fluoro substituents; branched chain	Higher metabolic stability; potential CNS activity due to halogen effects .

Physicochemical Properties

• Lipophilicity : The 2-nitrophenyl group reduces lipophilicity compared to methyl- or halogen-substituted analogs (e.g., logP of 1.2 vs. 2.5 for dimethylphenyl derivatives) . This impacts solubility and bioavailability.

Medicinal Chemistry

• Antimicrobial Potential: Demonstrated moderate activity against Gram-positive bacteria, outperforming simpler amino alcohols like 1-amino-2-methylpropan-2-ol but less potent than halogenated analogs (e.g., 1-{[(2-Chloro-6-fluorophenyl)methyl]amino}propan-2-ol) .
• Kinase Inhibition : Preliminary studies suggest inhibitory effects on CDK2 (IC₅₀ ~15 µM), though less potent than pyrazolo[3,4-d]pyrimidine derivatives (IC₅₀ ~2 µM) .

Biological Activity

1-{[(2-Nitrophenyl)methyl]amino}propan-2-ol, a compound featuring a nitrophenyl group, has garnered attention for its potential biological activities, particularly in the fields of medicinal chemistry and pharmacology. This article synthesizes diverse research findings regarding its biological activity, including antimicrobial and anticancer properties, and presents relevant data in tabular form.

Chemical Structure and Properties

The chemical structure of 1-{[(2-Nitrophenyl)methyl]amino}propan-2-ol can be described as follows:

• Molecular Formula : C10H14N2O3
• Molecular Weight : 214.23 g/mol
• IUPAC Name : 1-{[(2-Nitrophenyl)methyl]amino}propan-2-ol

This compound's structure is significant as it contains both an amino group and a nitrophenyl moiety, which are known to influence its biological interactions.

Antimicrobial Activity

Research has indicated that compounds similar to 1-{[(2-Nitrophenyl)methyl]amino}propan-2-ol exhibit notable antimicrobial properties. A comparative study highlighted the effectiveness of various derivatives against common pathogens.

Compound	Pathogen	Minimum Inhibitory Concentration (MIC)
1-{[(2-Nitrophenyl)methyl]amino}propan-2-ol	Staphylococcus aureus	32 µg/mL
1-{[(4-Nitrophenyl)methyl]amino}propan-2-ol	Escherichia coli	16 µg/mL
1-{[(3-Nitrophenyl)methyl]amino}propan-2-ol	Pseudomonas aeruginosa	64 µg/mL

These findings suggest that the presence of the nitrophenyl group may enhance the compound's ability to disrupt bacterial cell walls or inhibit essential bacterial enzymes, although further studies are needed to elucidate the exact mechanisms involved .

Anticancer Activity

The anticancer potential of 1-{[(2-Nitrophenyl)methyl]amino}propan-2-ol has also been explored. In vitro studies have demonstrated its cytotoxic effects on various cancer cell lines.

Case Study: Cytotoxic Effects on Cancer Cell Lines

A study evaluated the compound's effects on human glioblastoma (U-87) and breast cancer (MDA-MB-231) cell lines using the MTT assay.

Cell Line	IC50 (µM)	Effectiveness
U-87	15	High
MDA-MB-231	25	Moderate

The results indicated that the compound exhibited a stronger cytotoxic effect against glioblastoma cells compared to breast cancer cells, suggesting potential selectivity that could be exploited in therapeutic applications .

The mechanism by which 1-{[(2-Nitrophenyl)methyl]amino}propan-2-ol exerts its biological effects is still under investigation. Preliminary findings suggest that it may interact with specific molecular targets, including enzymes involved in cell proliferation and survival pathways. The nitrophenyl moiety is believed to play a crucial role in these interactions, possibly through redox-active mechanisms or by serving as a reactive electrophile .